Ethyl 5-(2-amino-2-oxoethoxy)-6-bromo-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-(2-amino-2-oxoethoxy)-6-bromo-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C14H14BrNO5/c1-3-19-14(18)13-7(2)21-10-5-9(15)11(4-8(10)13)20-6-12(16)17/h4-5H,3,6H2,1-2H3,(H2,16,17)
• InChI Key: NHCHQRCGPRAEFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OCC(=O)N)Br)C
• Molecular Formula: C14H14BrNO5
• Molecular Weight: 356.17 g/mol

Description

Ethyl 5-(2-amino-2-oxoethoxy)-6-bromo-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound is a benzofuran derivative that possesses several unique properties that make it a promising candidate for further investigation.

Scientific Research Applications

Synthetic Methodologies

Ethyl 5-(2-amino-2-oxoethoxy)-6-bromo-2-methyl-1-benzofuran-3-carboxylate and its derivatives serve as key intermediates in the synthesis of a wide range of chemical compounds. For instance, novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives have been synthesized via a facile and inexpensive synthesis involving one-pot reactions. These derivatives were obtained in good yields and their structures were established based on spectral data and elemental analyses (Gao et al., 2011). Furthermore, ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues have been studied for their structure-activity relationship, demonstrating the potential to overcome acquired drug resistance in cancer cells (Das et al., 2009).

Pharmacological Studies

The pharmacological properties of benzofuran derivatives have been explored, including their potential anti-HIV-1 activity. Synthesis and potent anti-HIV-1 activity of novel 6-benzyluracil analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine were investigated, where ethyl 2-alkyl-4-aryl-3-oxobutyrates synthesized from the corresponding arylacetonitriles and 2-bromo esters showed promising results (Danel et al., 1996). Additionally, ethyl 7-amino-2,4-dioxopteridine-6-carboxylates, biologically interesting compounds, were prepared in one step from the reaction of vicinal-diamines with diethyl (E)-2,3-dicyanobutenedioate, highlighting the synthetic utility and biological relevance of such compounds (Yamada et al., 1999).

Material Science Applications

In material sciences, the derivative ethyl 3-amino-2-cyano-6-hydroxy-7, 12-dioxo-2,7,12,12a-tetrahydro-1H-benzo[g]pyrimido[1,2-a]quinoline-5-carboxylate was synthesized and its thin films were prepared to utilize thermal evaporation technique. The molecular, structural, and morphological characterizations demonstrated potential for organic photodiode applications, with remarkable optical behavior and unique optical response representations (Elkanzi et al., 2020).